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Introduction

Telomeres, the protective caps at the ends of chromosomes, shorten with each cell division, a
process linked to cellular aging and various diseases. The enzyme telomerase counteracts this
shortening by adding telomeric repeats. Dysregulation of telomerase activity is a hallmark of
many cancers and rare genetic disorders, such as dyskeratosis congenita (DC).[1][2][3]

BCHO001 is a small molecule inhibitor of PAPDS5, a non-canonical polymerase that destabilizes
the telomerase RNA component (TERC).[4][5][6] By inhibiting PAPD5, BCHO001 leads to
increased TERC levels, thereby restoring telomerase activity and elongating telomeres in cells
with compromised telomere maintenance, particularly those from patients with telomere biology
disorders.[1][4][6] The therapeutic potential of BCHO01 is significant for conditions
characterized by premature telomere shortening.[1][4]

These application notes provide detailed protocols for assessing the effect of BCH001 on
telomerase activity and telomere length, critical for preclinical and clinical research.

Mechanism of Action of BCH001

BCHO001 specifically targets and inhibits PAPD5. This inhibition prevents the oligo-adenylation
and subsequent degradation of TERC. The resulting increase in stable TERC allows for the
functional assembly of the telomerase complex, leading to enhanced telomerase activity and
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telomere elongation in cells expressing the catalytic subunit, telomerase reverse transcriptase
(TERT).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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